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Compound of Interest

Compound Name: Homo Sildenafil-d5

Cat. No.: B12427436 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides crucial safety and logistical

information for Homo Sildenafil-d5, a deuterium-labeled analog of Sildenafil. Note that a

specific Safety Data Sheet (SDS) for Homo Sildenafil-d5 is not readily available; therefore,

this guidance is synthesized from data on Sildenafil and its other analogs.[1][2][3][4]

Chemical and Physical Properties

Property Value

Chemical Name

5-[2-Ethoxy-5-[(4-(ethyl-d5)-1-

piperazinyl)sulfonyl]phenyl]-1,6-dihydro-1-

methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-

one[5][6]

Molecular Formula C23H27D5N6O4S[5][6]

Molecular Weight 493.63 g/mol [5][6]

Appearance Solid[1]

Application

Deuterium-labeled analog of Sildenafil, potential

PDE5 inhibitor.[5][7][8] For research use only.[5]

[7]
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Hazard Identification and Precautionary Measures
While specific toxicity data for Homo Sildenafil-d5 is unavailable, the information for related

compounds suggests the following potential hazards and necessary precautions.

Potential Hazards:

Harmful if swallowed.[1][3]

May cause skin and eye irritation.[1]

May cause respiratory tract irritation if inhaled.[1]

Very toxic to aquatic life with long-lasting effects.[3]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[3]

P270: Do not eat, drink or smoke when using this product.[3]

P273: Avoid release to the environment.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1][3]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Operational and Disposal Plans
Engineering Controls:

Use in a well-ventilated area.[1]
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Employ process enclosures, local exhaust ventilation, or other engineering controls to

maintain airborne levels below recommended exposure limits.[1][2]

Personal Protective Equipment (PPE):

PPE Type Specifications

Hand Protection

Handle with gloves inspected prior to use. Use

proper glove removal technique. Dispose of

contaminated gloves after use.[1]

Recommended materials include PVC,

neoprene, nitrile, or vinyl.[2]

Eye/Face Protection

Wear safety glasses with side-shields or

goggles.[1][2] A face shield may be necessary

for full facial protection.[9]

Skin and Body Protection

Wear appropriate protective clothing, such as a

lab coat or a "bunny suit" for head-to-toe

protection.[1][9]

Respiratory Protection

If engineering controls are insufficient or during

activities with a risk of dust generation, wear a

NIOSH/MSHA or European Standard EN 149

approved respirator.[1][9][10]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[1][2]

Minimize dust generation and accumulation.[10]

Keep container tightly closed in a dry, cool, and well-ventilated place.[1][4]

Recommended long-term storage at -20°C for powder or -80°C in solvent.[3]

Protect from light.[2]

First Aid Measures:
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Exposure Route First Aid Protocol

Ingestion

Do NOT induce vomiting. Wash out mouth with

water and seek immediate medical attention.[1]

[3]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration and seek

immediate medical attention.[3][10]

Skin Contact
Remove contaminated clothing and rinse skin

thoroughly with plenty of soap and water.[1][3]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact

lenses if present. Seek medical attention.[1][3]

Spill and Disposal Procedures:

Spill: Evacuate non-essential personnel. Wear appropriate PPE. For dry spills, use a damp

cloth or a filtered vacuum to clean up and avoid dust generation.[10] Collect spillage and

place it in a sealed, labeled container for disposal.[3][10]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[3] Avoid release to the environment.[3]

Experimental Workflow Diagram
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Caption: Safe handling workflow for Homo Sildenafil-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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